Cas no 2121515-18-0 (5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid)
2121515-18-0 structure
Product Name:5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
CAS No:2121515-18-0
MF:C8H9BBrNO3
MW:257.87696146965
MDL:MFCD30529869
CID:5079111
Update Time:2026-03-01
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
- Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]-
-
- MDL： MFCD30529869
- Inchi： 1S/C8H9BBrNO3/c1-11-8(12)5-2-6(9(13)14)4-7(10)3-5/h2-4,13-14H,1H3,(H,11,12)
- InChI Key： OHDDEMWGXPFMHZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(B(O)O)C=C(C(NC)=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Topological Polar Surface Area: 69.6
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517778-500 mg |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 500MG |
€228.10 | 2023-04-17 | ||
| abcr | AB517778-1 g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 1g |
€301.20 | 2023-04-17 | ||
| abcr | AB517778-5 g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 5g |
€946.80 | 2023-04-17 | ||
| abcr | AB517778-500mg |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 500mg |
€228.10 | 2023-09-02 | ||
| abcr | AB517778-1g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid, 95%; . |
2121515-18-0 | 95% | 1g |
€290.40 | 2025-04-20 | |
| abcr | AB517778-5g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid, 95%; . |
2121515-18-0 | 95% | 5g |
€900.10 | 2025-04-20 | |
| Aaron | AR01S4EH-1g |
Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]- |
2121515-18-0 | 95% | 1g |
$283.00 | 2025-02-12 | |
| Aaron | AR01S4EH-5g |
Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]- |
2121515-18-0 | 95% | 5g |
$849.00 | 2025-02-12 | |
| Ambeed | A1634848-1g |
(3-Bromo-5-(methylcarbamoyl)phenyl)boronic acid |
2121515-18-0 | 98% | 1g |
$314.0 | 2024-04-21 | |
| Ambeed | A1634848-5g |
(3-Bromo-5-(methylcarbamoyl)phenyl)boronic acid |
2121515-18-0 | 98% | 5g |
$942.0 | 2024-04-21 |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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